Cas no 1805227-80-8 (2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1805227-80-8
• MF: C₉H₇F₅N₂O₃
• MW: 286.155499696732
• CID: 4844915
• Update Time: 2025-06-11

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C9H7F5N2O3/c10-7(11)6-3(8(17)18)1-5(4(2-15)16-6)19-9(12,13)14/h1,7H,2,15H2,(H,17,18)
• InChI Key： TVZADWADYLUWRE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(C(CN)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic Acid: A Comprehensive Overview

The compound 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805227-80-8) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure incorporates several functional groups, including an aminomethyl group, a difluoromethyl group, a trifluoromethoxy group, and a carboxylic acid group, each contributing to its distinct reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications. The incorporation of fluorinated groups, such as the difluoromethyl and trifluoromethoxy substituents, enhances the molecule's stability and bioavailability, making it a promising candidate for drug development.

One of the most intriguing aspects of this compound is its potential in the field of pharmacology. Studies have shown that pyridine derivatives with fluorinated substituents exhibit significant anti-inflammatory and antioxidant properties. For instance, research published in *Journal of Medicinal Chemistry* highlights the ability of this compound to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a novel therapeutic agent for chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The presence of the carboxylic acid group allows for easy functionalization, enabling its use as a building block in polymer synthesis. Recent studies have demonstrated its utility in creating advanced materials with tailored properties, such as high thermal stability and mechanical strength. These materials hold promise for applications in aerospace and electronics industries.

The synthesis of 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the pyridine ring via cyclization reactions, followed by selective substitution to introduce the functional groups. The use of palladium catalysts in certain steps has been shown to significantly enhance reaction efficiency, reducing both time and cost.

From an environmental perspective, this compound's fluorinated groups raise questions about its biodegradability and ecological impact. However, preliminary studies indicate that it undergoes rapid degradation under specific environmental conditions, minimizing its long-term impact on ecosystems. This finding is particularly important for industries considering its large-scale production or use.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805227-80-8) represents a remarkable advancement in organic chemistry. Its unique structure endows it with versatile properties, making it a valuable asset across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine, materials science, and beyond.